3-(3-Ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol

• IUPAC Name: 3-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol
• InChI: InChI=1S/C8H13N3O2/c1-2-6-10-7(13-11-6)8(12)3-4-9-5-8/h9,12H,2-5H2,1H3
• InChI Key: ZTMXPLNGHRCQON-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2(CCNC2)O
• Molecular Formula: C8H13N3O2
• Molecular Weight: 183.21 g/mol
• CAS RN: 1702395-73-0

Description

“3-(3-Ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol” is a chemical compound with the molecular weight of 183.21. It is a compound that is used in pharmaceutical testing.

Molecular Structure Analysis

The IUPAC name of the compound is “3-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol” and its InChI code is "1S/C8H13N3O2/c1-2-6-10-7(13-11-6)8(12)3-4-9-5-8/h9,12H,2-5H2,1H3". This suggests that the compound contains elements such as carbon, hydrogen, nitrogen, and oxygen.

Physical And Chemical Properties Analysis

The compound is an oil at room temperature. More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the available resources.

Scientific Research Applications

• Synthesis and Prediction of Biological Activity : A study by Kharchenko et al. (2008) describes the synthesis of novel 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one bicyclic systems, which are structurally related to the compound of interest. They used a one-pot condensation method and predicted the biological activity of these compounds, showcasing their potential in biological applications (Kharchenko, Detistov, & Orlov, 2008).

• Antimicrobial Activity : Bayrak et al. (2009) investigated compounds with a similar structure, focusing on their synthesis and evaluation of antimicrobial activities. This suggests the potential use of "3-(3-Ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol" in antimicrobial research (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).

• Synthesis of Analog Compounds : Krolenko et al. (2016) synthesized 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives containing pyrrolidine, which are structurally similar to the compound . They found these compounds to exhibit strong antimicrobial activity, indicating a possible application in developing antimicrobial agents (Krolenko, Vlasov, & Zhuravel, 2016).

• Anticancer Applications : Nagender et al. (2016) synthesized novel pyrazolo[3,4-b]pyridine based compounds with a structure that includes 1,2,4-oxadiazole and pyrrolidine rings. They evaluated these compounds for anticancer activity against various human cancer cell lines, suggesting potential anticancer applications for related compounds (Nagender, Kumar, Reddy, Swaroop, Poornachandra, Kumar, & Narsaiah, 2016).

• Synthesis and Optical Properties : A study by Ge et al. (2014) on the synthesis and characterization of novel 1,3,4-oxadiazole derivatives, including pyrrolidine, focused on their optical properties. This implies potential applications in materials science, particularly in areas requiring specific optical characteristics (Ge, Jia, Wang, Sun, Duan, & Wang, 2014).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.